Glaucine hydrobromide
Glaucine hydrobromide
Glaucine hydrobromide is a derivative of Glaucine. Glaucine has bronchodilator and antiinflammatory effects, acting as a PDE4 inhibitor and calcium channel blocker. Glaucine binds to the benzothiazepine site on L-type Ca2+-channels, thereby blocking calcium ion channels in smooth muscle like the human bronchus. Glaucine has also been demonstrated to be a dopamine receptor antagonist, favoring D1 and D1-like receptors.
Brand Name:
Vulcanchem
CAS No.:
5996-06-5
VCID:
VC0191354
InChI:
InChI=1S/C21H25NO4.BrH/c1-22-7-6-12-9-18(25-4)21(26-5)20-14-11-17(24-3)16(23-2)10-13(14)8-15(22)19(12)20;/h9-11,15H,6-8H2,1-5H3;1H/t15-;/m0./s1
SMILES:
CN1CCC2=CC(=C(C3=C2C1CC4=CC(=C(C=C43)OC)OC)OC)OC.Br
Molecular Formula:
C21H26BrNO4
Molecular Weight:
436.3 g/mol
Glaucine hydrobromide
CAS No.: 5996-06-5
Natural Products
VCID: VC0191354
Molecular Formula: C21H26BrNO4
Molecular Weight: 436.3 g/mol
CAS No. | 5996-06-5 |
---|---|
Product Name | Glaucine hydrobromide |
Molecular Formula | C21H26BrNO4 |
Molecular Weight | 436.3 g/mol |
IUPAC Name | (6aS)-1,2,9,10-tetramethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline;hydrobromide |
Standard InChI | InChI=1S/C21H25NO4.BrH/c1-22-7-6-12-9-18(25-4)21(26-5)20-14-11-17(24-3)16(23-2)10-13(14)8-15(22)19(12)20;/h9-11,15H,6-8H2,1-5H3;1H/t15-;/m0./s1 |
Standard InChIKey | DFFLCVRJWUOGPN-RSAXXLAASA-N |
Isomeric SMILES | CN1CCC2=CC(=C(C3=C2[C@@H]1CC4=CC(=C(C=C43)OC)OC)OC)OC.Br |
SMILES | CN1CCC2=CC(=C(C3=C2C1CC4=CC(=C(C=C43)OC)OC)OC)OC.Br |
Canonical SMILES | CN1CCC2=CC(=C(C3=C2C1CC4=CC(=C(C=C43)OC)OC)OC)OC.Br |
Description | Glaucine hydrobromide is a derivative of Glaucine. Glaucine has bronchodilator and antiinflammatory effects, acting as a PDE4 inhibitor and calcium channel blocker. Glaucine binds to the benzothiazepine site on L-type Ca2+-channels, thereby blocking calcium ion channels in smooth muscle like the human bronchus. Glaucine has also been demonstrated to be a dopamine receptor antagonist, favoring D1 and D1-like receptors. |
Synonyms | Glaucine hydrobromide; d-Glaucine hydrobromide; (+)-Glaucine hydrobromide |
PubChem Compound | 165387 |
Last Modified | Nov 11 2021 |
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